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Introduction

Iron-platinum (FePt) nanopatrticles have emerged as promising contrast agents for dual-modal
computed tomography (CT) and magnetic resonance imaging (MRI).[1][2][3] Their high atomic
number and electron density make them effective for X-ray attenuation in CT, while their
superparamagnetic properties provide contrast in T2-weighted MRI.[4][5] This dual-modality
allows for the acquisition of complementary anatomical and functional information from a single
imaging session. Furthermore, the surface of FePt nanoparticles can be functionalized with
targeting ligands, such as antibodies or peptides, to enable molecular imaging of specific
biological targets, like cancer biomarkers.[1][6][7]

These application notes provide a comprehensive overview and detailed protocols for the
synthesis, functionalization, and application of FePt nanopatrticles for dual-modal CT/MRI
molecular imaging, with a specific focus on targeting the Her2/neu receptor, a well-known
biomarker in certain types of cancer.[1][2][8]
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Physicochemical Properties and Biocompatibility

Water-soluble FePt nanoparticles of varying sizes (e.g., 3, 6, and 12 nm) have been
synthesized and demonstrated to be effective dual-modality contrast agents.[1][8][9] Studies
have shown that these nanoparticles exhibit excellent biocompatibility and hemocompatibility
across a range of concentrations.[1][8][10]
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In Vivo Imaging
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Performance

Experimental Protocols
l. Synthesis of Water-Soluble FePt Nanoparticles

This protocol describes the synthesis of oleic acid and oleylamine-capped FePt nanopatrticles,
followed by a ligand exchange process to render them water-soluble.

A. Synthesis of 12-13 nm FePt Nanoparticles[8]

e Reaction Setup: In a nitrogen atmosphere, mix platinum(ll) acetylacetonate (195 mg), 1,2-
hexadecanediol (1.05 g), and dioctyl ether (4 mL).

» Addition of Precursors: Add iron pentacarbonyl (66 yL), oleylamine (4 mL), and oleic acid (4
mL) to the mixture.

e Heating: Heat the reaction mixture to 240 °C at a rate of 15 °C/min.
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e Reaction: Maintain the temperature at 240 °C for 60 minutes.

e Cooling and Collection: Remove the heat source and allow the mixture to cool to room
temperature. The nanoparticles can then be collected by centrifugation.

B. Surface Functionalization with Cysteamine for Water Solubility[10]

e Ligand Exchange: The as-synthesized oleic acid/oleylamine-capped FePt nanopatrticles
undergo a ligand exchange reaction with cysteamine to replace the hydrophobic capping
agents with a hydrophilic one. (Detailed protocol for ligand exchange is often specific to the
nanoparticle concentration and surface chemistry and may require optimization.)

Il. Antibody Conjugation for Targeted Molecular Imaging

This protocol outlines the conjugation of anti-Her2 antibodies to the surface-functionalized FePt
nanoparticles.

» Activation of Carboxyl Groups: If the surface functionalization results in carboxyl groups,
activate them using a standard carbodiimide crosslinker chemistry, such as EDC and NHS.

» Antibody Incubation: Incubate the activated FePt nanoparticles with anti-Her2 antibodies.
The primary amine groups on the antibodies will react with the activated carboxyl groups on
the nanopatrticles to form a stable amide bond.

 Purification: Remove any unconjugated antibodies and excess reagents through methods
like dialysis or size exclusion chromatography.

lll. In Vitro Characterization and Imaging
A. Cell Culture

e Culture MBT2 (Her2-positive) and MBT2 Her2 knock-down (Her2-negative) cell lines in
appropriate cell culture media.

B. In Vitro CT/MRI Molecular Imaging|8]

o Cell Preparation: Fix 1 x 10"7 MBT2 and MBT2 Her2 knock-down cells with 4%
paraformaldehyde.
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 Incubation: Resuspend the fixed cells and incubate them with anti-Her2 conjugated FePt
nanoparticles (3 nm and 12 nm) and control nanoparticles (without antibody) at a final iron
concentration of 1 mM for 4 hours.

o Sample Preparation: Place 1 x 107 cells from each group into an Eppendorf tube array for
imaging.

o MRI Analysis:
o Scanner: 3T MRI scanner.
o Sequence: T2-weighted fast spin-echo sequence.

o Parameters: Repetition Time (TR) = 550 ms, Echo Time (TE) = 15 ms, Echo Train Length
(ETL) =10 ms.

e CT Analysis:
o Scanner: 64-detector CT scanner.

o Parameters: Slice thickness = 0.625 mm, Voltage = 120 kVp, Current = 30 mA, Field of
View = 512 x 512, Gantry rotation time = 0.4 s.

IV. In Vivo Animal Studies

A. Tumor Model[8]

o Establish MBT2 tumor xenografts in male C3H/HeN mice (6-8 weeks old) by subcutaneous
injection of 1 x 10”7 tumor cells in the dorsal flank.

B. In Vivo CT/MRI Molecular Imaging[8]

» Nanoparticle Administration: Administer anti-Her2 antibody-tagged FePt nanopatrticles via tail
vein injection at a dose of 5 mg Fe/kg.

e Image Acquisition: Acquire images at various time points between 0 and 24 hours post-
injection.
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e MRI Parameters:
o Sequence: T2-weighted fast spin-echo.
o Parameters: TR/TE = 3000 ms/99.7 ms, ET = 10 ms.
o CT Parameters: Utilize the same parameters as the in vitro CT analysis.

» Image Analysis: Determine the signal intensity of the tumor tissue using region-of-interest
(ROI) measurements.

Data Presentation

. .

. Concentration (mM  MRI Signal CT Enhancement
Nanoparticle ]
Fe) Reduction (%) (HU)
12 nm FePt 25 ~33% Significant increase
6 nm FePt 25 ~33% Moderate increase
3 nm FePt 25 ~28% Lower increase

Note: The MRI signal reduction is a qualitative description from the text; specific quantitative
values may vary.

In Vivo Tumor Contrast Enhancement (24h post-

injection)[10]

Imaging Modality Contrast Enhancement

MRI (T2-weighted) Significant reduction in tumor lesion intensity to
-weighte
J 51% of the initial signal.

ot Significant 138% contrast enhancement of the
tumor tissue.

Biodistribution of FePt Nanoparticles[8]
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Peak Tissue Accumulation  Highest Concentration

Nanoparticle Size .
Time Organs

Spleen (241.5 pg/g), Lung

12 nm 12 hours

(120.4 ug/g)

Spleen (204.9 pg/g), Lun
6 nm 48 hours P ( Ha/0) g

(247.9 ugl/g)

Spleen (146.6 pg/g), Lun
3nm 48 hours P ( Ha/g) g

(96.5 ug/g)

The 6 nm FePt nanoparticles showed the lowest non-specific hepatic uptake.[8]
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Caption: Simplified Her2 signaling pathway.
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Caption: Experimental workflow for dual-modal imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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